N-(4-(diethylamino)-2-methylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C27H27FN4O2/c1-4-31(5-2)22-12-13-24(18(3)15-22)30-26(33)23-16-20-7-6-14-29-25(20)32(27(23)34)17-19-8-10-21(28)11-9-19/h6-16H,4-5,17H2,1-3H3,(H,30,33)
• InChI Key: OEEIRHBAJJSJRK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F)C
• Molecular Formula: C27H27FN4O2
• Molecular Weight: 458.5 g/mol
• CAS No.: 1005295-33-9

Description

N-(4-(diethylamino)-2-methylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H27FN4O2 and its molecular weight is 458.537. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

One significant application of naphthyridine derivatives is in the development of compounds with cytotoxic activity. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been synthesized and tested for their growth inhibitory properties. These compounds exhibited potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma (LLTC), with some having IC50 values <10 nM. Furthermore, one derivative showed curative potential against colon 38 tumors in mice with a single dose, indicating a strong potential for cancer therapy applications (Deady et al., 2005).

Antibacterial Activity

Naphthyridine derivatives have also been explored for their antibacterial properties. Research into pyridonecarboxylic acids, for example, led to the discovery of compounds with significant antibacterial activity. These studies contribute to the ongoing search for new antibiotics capable of combating resistant bacterial strains (Egawa et al., 1984).

Fluorescence Imaging and Sensing

Another exciting application is in the field of fluorescent imaging and sensing. Alkynyl-naphthalimide fluorophores have been synthesized for potential use in cellular imaging applications. These fluorophores are designed with structural variations to tune their amphiphilic character and fluorescence properties, making them suitable for observing biological processes in live cells (Langdon-Jones et al., 2015).

Pharmacokinetic Studies

Naphthyridine derivatives are also subjects of pharmacokinetic studies, aiming to understand their behavior within biological systems better. Such research is crucial for drug development, ensuring that potential therapeutic agents have desirable absorption, distribution, metabolism, and excretion (ADME) profiles (Lukka et al., 2012).